Cas no 101477-54-7 (Lomerizine dihydrochloride)

Lomerizine dihydrochloride is a calcium channel blocker primarily used in research and pharmaceutical applications for its selective vasodilatory effects on cerebral blood vessels. Its key advantages include high specificity for voltage-dependent calcium channels, which helps mitigate cerebral vasospasm and improve microcirculation without significantly affecting systemic blood pressure. The compound exhibits good bioavailability and stability, making it suitable for experimental and therapeutic studies targeting cerebrovascular disorders. Its dihydrochloride salt form enhances solubility, facilitating formulation in aqueous solutions for in vitro and in vivo studies. Lomerizine dihydrochloride is particularly valued in neuroscience research for its potential neuroprotective properties and minimal peripheral side effects.

Lomerizine dihydrochloride structure

Product Name:Lomerizine dihydrochloride

CAS No:101477-54-7

MF:C₂₇H₃₂Cl₂F₂N₂O₃

MW:541.457392692566

MDL:MFCD01703867

CID:62234

PubChem ID:172089055

Update Time:2025-06-07

Lomerizine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- Lomerizine
- Lomerizine hydrochloride
- 1-[bis(4-fluorophenyl)methyl]-4-[2,3,4-trimethoxyphenylmethyl]
- Lomerizine Dihydrochloride
- 1-[Bis(4-fluorophenyl)methyl]-4-(2,3,4-trimethoxybenzyl)piperazine Dihydrochloride
- Lomerizine 2HCL
- LOMERIZINE DIHCL
- 1-[bis(4-fluorophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine,dihydrochloride
- Lomerizine HCl
- Terranas
- KB 2796
- 1-[bis(4-fluorophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine dihydrochloride
- 3W473D5LIY
- 1-(bis(4-fluorophenyl)methyl)-4-(2,3,4-trimethoxybenzyl)piperazine dihydrochloride
- 1-(2,3,4-Trimethoxybenzyl)-4-(bis(4-fluorophenyl)methyl)piperazine dihydrochloride
- KB-2796
- Lomerizine hydrochloride (JAN)
- 101477-54-7, 101477-55-8(free base)
- UNII-3W473D5LIY
- AS-74676
- Piperazine, 1-(bis(4-fluorophenyl)methyl)-4-((2,3,4-trimethoxyphenyl)methyl)-, dihydrochloride
- 1-(Bis(4-fluorophenyl)methyl)-4-((2,3,4-trimethoxyphenyl)methyl)piperazine dihydrochloride
- AC-2040
- LOMERIZINE HYDROCHLORIDE [MART.]
- CHEMBL2356978
- NCGC00164543-02
- DTXSID1046427
- 1-[bis(4-fluorophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine;dihydrochloride
- LOMERIZINE HYDROCHLORIDE [JAN]
- Lomerizine Dihydrochloride, 98%
- Tox21_112172_1
- LOMERIZINE DIHYDROCHLORIDE [MI]
- 101477-54-7
- CAS-101477-54-7
- BCP12061
- AKOS015900365
- s4084
- SW197640-2
- Lomerizine dihydrochloride, >=98% (HPLC), powder
- T71528
- Q27258118
- Piperazine, 1-[bis(4-fluorophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]-, hydrochloride (1:2)
- 1-(2,3,4-trimethoxybenzyl)-4-[bis(4-fluorophenyl)methyl]piperazine dihydrochloride
- LOGVKVSFYBBUAJ-UHFFFAOYSA-N
- FT-0627971
- L0245
- Tox21_112172
- MFCD01703867
- Migsis
- Terranas (TN)
- NCGC00164543-01
- DTXCID9026427
- DE-090
- HY-B0768A
- SCHEMBL1153647
- LOMERIZINE HYDROCHLORIDE [WHO-DD]
- 1-[bis(4-fluorophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine Hydrochloride Terranas Migsis
- CS-0012057
- J-000407
- D02633
- A800394
- CCG-269965
- LOMERIZINE HYDROCHLORIDE (MART.)
- Lomerizine dihydrochloride
- MDL： MFCD01703867
- Inchi： 1S/C27H30F2N2O3.2ClH/c1-32-24-13-8-21(26(33-2)27(24)34-3)18-30-14-16-31(17-15-30)25(19-4-9-22(28)10-5-19)20-6-11-23(29)12-7-20;;/h4-13,25H,14-18H2,1-3H3;2*1H
- InChI Key： LOGVKVSFYBBUAJ-UHFFFAOYSA-N
- SMILES： Cl.Cl.FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N1CCN(CC2C=CC(=C(C=2OC)OC)OC)CC1

Computed Properties

Exact Mass: 540.17600
Monoisotopic Mass: 540.1758046g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 36
Rotatable Bond Count: 8
Complexity: 568
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.2

Experimental Properties

Color/Form: No data available
Melting Point: 214-218°C dec.
Boiling Point: 527.3°C at 760 mmHg
Solubility: DMSO: ≥30mg/mL
PSA: 34.17000
LogP: 6.37760
Merck: 5563

Lomerizine dihydrochloride Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H302-H360-H362
Warning Statement： P201-P202-P260-P263-P264-P270-P280-P301+P312+P330-P308+P313-P405-P501
Hazardous Material transportation number：UN 3077 9 / PGIII
Hazard Category Code： 22-50
Safety Instruction： 61
RTECS：TK9189000
Hazardous Material Identification：
Toxicity：LD50 orally in mice: 300 mg/kg (Ohtaka)
PackingGroup：Ⅲ
Storage Condition：0-10°C

Lomerizine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-B0768A-10mM*1mLinDMSO	Lomerizine dihydrochloride	101477-54-7	99.84%	10mM*1mLinDMSO	￥770	2022-05-18
MedChemExpress	HY-B0768A-50mg	Lomerizine dihydrochloride	101477-54-7	99.84%	50mg	￥375	2024-04-21
S e l l e c k ZHONG GUO	S4084-50mg	Lomerizine 2HCl	101477-54-7	99.56%	50mg	¥795.58	2023-09-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	L0245-1G	Lomerizine Dihydrochloride	101477-54-7	>98.0%(T)(HPLC)	1g	¥990.00	2024-04-18
DC Chemicals	DC9177-1 g	Lomerizine hydrochloride	101477-54-7	>98%	1g	$300.0	2022-02-28
BAI LING WEI Technology Co., Ltd.	211222-1G	Lomerizine dihydrochloride, 99%, a new L- and T-type calcium channel blocker	101477-54-7	99%	1G	￥ 543	2022-04-26
BAI LING WEI Technology Co., Ltd.	211222-5G	Lomerizine dihydrochloride, 99%, a new L- and T-type calcium channel blocker	101477-54-7	99%	5G	￥ 1860	2022-04-26
TRC	L469430-10mg	Lomerizine Dihydrochloride	101477-54-7		10mg	$ 69.00	2023-09-07
TRC	L469430-50mg	Lomerizine Dihydrochloride	101477-54-7		50mg	$ 74.00	2023-04-17
TRC	L469430-100mg	Lomerizine Dihydrochloride	101477-54-7		100mg	$ 80.00	2023-04-17

Lomerizine dihydrochloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:101477-54-7)盐酸洛美利嗪

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Suzhou Senfeida Chemical Co., Ltd

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(CAS:101477-54-7)Lomerizine hydrochloride

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Quantity:200kg

Purity:99%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:101477-54-7)盐酸洛美利嗪

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Suzhou Senfeida Chemical Co., Ltd

(CAS:101477-54-7)Lomerizine hydrochloride

Purity:99%

Quantity:200kg

Price ($):Inquiry